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Compound of Interest

Difluoro-4-
Compound Name:
chlorophenylacetaldehyde

Cat. No.: B8424418

Disclaimer: Initial searches for "Difluoro-4-chlorophenylacetaldehyde" did not yield
information on a compound with this specific name. This suggests that it is not a commonly
synthesized or commercially available molecule. This guide will focus on the closely related
and well-documented compound, 2-(4-chlorophenyl)acetaldehyde.

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, and a representative synthetic protocol for 2-(4-
chlorophenyl)acetaldehyde. The information is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Molecular Structure and Properties

2-(4-chlorophenyl)acetaldehyde is an organic compound featuring a phenyl ring substituted
with a chlorine atom at the para (4) position, which is, in turn, attached to an acetaldehyde
moiety. This structure makes it a valuable intermediate in the synthesis of various
pharmaceuticals and fine chemicals.

Quantitative Physicochemical Data

The key physicochemical properties of 2-(4-chlorophenyl)acetaldehyde are summarized in the
table below for easy reference and comparison.
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Property Value Reference

Molecular Formula CsH7CIO [1]

Molecular Weight 154.59 g/mol [1]

CAS Number 4251-65-4 [1]

Appearance C.:olc')rless t'o quht yellow
liquid/semi-solid

Boiling Point 235.8 °C at 760 mmHg

Density 1.175 g/cm3

Flash Point 106.3 °C

Refractive Index 1.534

Solubility Soluble in organic solvents,

limited solubility in water.

Experimental Protocols: Synthesis of 2-(4-
Chlorophenyl)acetaldehyde

While various methods exist for the synthesis of phenylacetaldehydes, a common and effective
approach involves the isomerization of the corresponding styrene oxide.[2] The following
protocol is a representative method for the synthesis of 2-(4-chlorophenyl)acetaldehyde from 4-
chlorostyrene oxide.

Synthesis via Isomerization of 4-Chlorostyrene Oxide

Objective: To synthesize 2-(4-chlorophenyl)acetaldehyde through the acid-catalyzed
iIsomerization of 4-chlorostyrene oxide.

Materials:
e 4-Chlorostyrene oxide

e Anhydrous diethyl ether or toluene
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Lewis acid catalyst (e.g., Boron trifluoride etherate (BFs-OEtz2)) or a solid acid catalyst (e.qg.,
acidic silica gel)

Saturated sodium bicarbonate solution
Anhydrous magnesium sulfate

Rotary evaporator

Magnetic stirrer and hotplate

Standard laboratory glassware
Procedure:

Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic
stir bar and a dropping funnel, dissolve 4-chlorostyrene oxide in anhydrous diethyl ether (or
toluene) under an inert atmosphere (e.g., nitrogen or argon).

Catalyst Addition: Cool the solution to 0 °C using an ice bath. Slowly add the Lewis acid
catalyst (e.g., a few drops of BFs-OEt2) to the stirred solution. If using a solid acid catalyst, it
would be added to the flask prior to the solvent and epoxide.

Reaction Monitoring: Allow the reaction to stir at 0 °C and monitor its progress by thin-layer
chromatography (TLC) until the starting material (4-chlorostyrene oxide) is consumed.

Quenching: Once the reaction is complete, quench the reaction by slowly adding a saturated
agueous solution of sodium bicarbonate to neutralize the acid catalyst.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash
it sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the
crude 2-(4-chlorophenyl)acetaldehyde.

Purification (Optional): The crude product can be further purified by vacuum distillation or
column chromatography on silica gel if a higher purity is required.
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Safety Precautions: This reaction should be performed in a well-ventilated fume hood. All
reagents are hazardous and should be handled with appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat.

Visualized Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 2-(4-
chlorophenyl)acetaldehyde as described in the experimental protocol.
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Caption: Workflow for the synthesis and purification of 2-(4-chlorophenyl)acetaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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